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Compound of Interest

Compound Name: Diethyl butylmalonate

Cat. No.: B051932 Get Quote

An In-depth Technical Guide to Diethyl Butylmalonate

Chemical Identity
IUPAC Name: diethyl 2-butylpropanedioate[1][2]

Synonyms: A variety of synonyms are used to identify diethyl butylmalonate, reflecting its

chemical structure and common usage in research and industry. These include:

BMDE[3]

Butylmalonic acid diethyl ester[1][2]

Diethyl n-butylmalonate[1][2]

Ethyl butylmalonate[2]

N-BUTYL DIETHYL MALONATE[3]

Propanedioic acid, butyl-, diethyl ester[1][2]

Malonic acid, butyl-, diethyl ester[2][4]

Diethyl 2-butylmalonate[2]

n-Butylmalonic acid diethyl ester[2][4]
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Butylpropanedioic acid diethyl ester[2][4]

Physicochemical Properties
The following table summarizes the key quantitative properties of diethyl butylmalonate.

Property Value Reference

Molecular Formula C11H20O4 [1][3]

Molecular Weight 216.27 g/mol [1][3]

Appearance Clear, colorless liquid [1][3]

Boiling Point 235-240 °C (lit.) [1]

Melting Point -238 °C [3]

Density 0.983 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.422 (lit.)

Flash Point 201 °F (94 °C) [5]

Water Solubility 330 mg/L at 20 °C [3]

logP 3.4 at 23 °C

pKa 13.47 ± 0.46 (Predicted) [3]

CAS Number 133-08-4 [1][2]

Synthesis of Diethyl Butylmalonate: An
Experimental Protocol
The synthesis of diethyl butylmalonate is commonly achieved through the alkylation of diethyl

malonate. The following protocol is a detailed methodology for this synthesis.[3][5]

Materials:

Absolute ethanol
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Sodium

Diethyl malonate

n-Butyl bromide

Procedure:

Preparation of Sodium Ethoxide: In a suitable reaction flask, gradually add clean sodium

metal to absolute ethanol. The reaction is exothermic and may require cooling to control the

rate.[6]

Formation of the Malonic Ester Enolate: Once all the sodium has reacted to form sodium

ethoxide, the solution is cooled. Diethyl malonate is then added slowly to the stirred sodium

ethoxide solution. This results in the formation of the sodium salt of diethyl malonate (the

enolate).

Alkylation: To the solution containing the diethyl malonate enolate, n-butyl bromide is added

gradually.[6] An exothermic reaction occurs, and cooling may be necessary to maintain

control.[6]

Reaction Completion and Work-up: The reaction mixture is refluxed until the solution is

neutral to moist litmus paper, which typically takes a couple of hours.[6]

Isolation of the Crude Product: After reflux, the ethanol is removed by distillation.[6] Water is

then added to the residue, and the mixture is shaken thoroughly. The upper layer, which is

the crude diethyl butylmalonate, is separated.[6]

Purification: The crude product is purified by vacuum distillation.[6] The fraction boiling at

130-135 °C at 20 mmHg is collected, yielding pure diethyl butylmalonate.[6]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of diethyl butylmalonate from

diethyl malonate.
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Synthesis of Diethyl Butylmalonate Workflow

Applications in Research and Development
Diethyl butylmalonate serves as a crucial intermediate in organic synthesis.[5] It is particularly

valuable for creating carbon-carbon bonds.[5] In the pharmaceutical industry, it is utilized as a

reagent in the synthesis of various compounds, including 2,5-dihydropyrrole formyl

hydroxyamino derivatives, which have shown potential as peptide deformylase inhibitors for

combating drug-resistant bacteria.[1][3] Additionally, its derivatives are explored in the

development of fragrances and other specialty chemicals.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Diethyl butylmalonate IUPAC name and synonyms].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051932#diethyl-butylmalonate-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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